(R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride

• IUPAC Name: 2-(dimethylamino)-N-[(3R)-piperidin-3-yl]acetamide;hydrochloride
• InChI: InChI=1S/C9H19N3O.ClH/c1-12(2)7-9(13)11-8-4-3-5-10-6-8;/h8,10H,3-7H2,1-2H3,(H,11,13);1H/t8-;/m1./s1
• InChI Key: IAKYTOGPEOMBCI-DDWIOCJRSA-N
• Canonical SMILES: CN(C)CC(=O)NC1CCCNC1.Cl
• Isomeric SMILES: CN(C)CC(=O)N[C@@H]1CCCNC1.Cl
• Molecular Formula: C9H20ClN3O
• Molecular Weight: 221.73 g/mol
• CAS No.: 1286207-71-3

Description

“®-(Piperidin-3-yl)methanol” is a chiral building block used in the pharmaceutical industry for synthesizing various drug molecules.

Scientific Research Applications

Antimicrobial and Antifungal Applications

N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, which share structural similarities with "(R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride", have been synthesized and evaluated for their antimicrobial activities. These compounds exhibited significant effectiveness against pathogenic bacteria and Candida species, with notable potency against fungi. This suggests potential applications in developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Pharmaceutical Analysis

The compound has also been implicated in the analysis of pharmaceuticals, as seen in the study where a bromate-bromide mixture was used as a green brominating agent for determining Fexofenadine Hydrochloride in dosage forms. This highlights its role in analytical chemistry, especially in the quality control of pharmaceuticals (Raghu, Cs, & Yogeshkumar, 2018).

Synthesis of Bioactive Compounds

Research into the synthesis of bioactive compounds has also utilized derivatives structurally related to "this compound". For instance, a practical process for making N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide highlights the compound's relevance in synthetic organic chemistry and potential for producing compounds with therapeutic applications (Guillaume et al., 2003).

Agricultural Chemical Synthesis

In the realm of agricultural chemistry, the synthesis and radiolabeling of acetochlor, a chloroacetanilide herbicide, and R-29148, a dichloroacetamide safener, have been explored. These studies provide insights into the metabolism and mode of action of these compounds, demonstrating the broader utility of related acetamide derivatives in developing agrochemicals (Latli & Casida, 1995).

Medicinal Chemistry and Drug Development

The structural framework of "this compound" has been leveraged in medicinal chemistry for creating novel therapeutic agents. For example, derivatives of 5-(Dimethylamino)-4-tosyl-1,3-oxazole-2-carbaldehyde and its analogs, involving modifications at the piperidinyl moiety, have been synthesized and evaluated for their biological activity, showcasing the compound's importance in drug discovery efforts (Vyzhdak et al., 2005).

Safety and Hazards

“®-(Piperidin-3-yl)methanol” should be handled with care as it can cause skin irritation, eye damage, and may be harmful if ingested or inhaled. Proper personal protective equipment (PPE) must be worn when handling.

Future Directions

A series of readily accessible 1- (piperidin-3-yl)thymine amides was designed, synthesised and evaluated as Mycobacterium tuberculosis TMPK (MtbTMPK) inhibitors. This finding opens avenues for future modifications.

Mechanism of Action

Target of Action

It is suggested that similar compounds have been used in the preparation of derivatives for use as g-protein-coupled mas receptor modulators .

Mode of Action

If it acts as a modulator for g-protein-coupled receptors, it may bind to these receptors and alter their activity, leading to changes in the cellular responses .

Biochemical Pathways

If it acts on G-protein-coupled receptors, it could potentially influence a variety of cellular processes, as these receptors are involved in numerous signaling pathways .

Pharmacokinetics

These properties would be crucial in determining the bioavailability of the compound .

Result of Action

Modulation of g-protein-coupled receptors can lead to a wide range of cellular responses, depending on the specific receptor and cell type .

Action Environment

Such factors could include pH, temperature, and the presence of other molecules .